Cas no 1006951-86-5 (2-methyl-3-(4-nitro-1H-pyrazol-1-yl)propanoate)

• Product Name: 2-methyl-3-(4-nitro-1H-pyrazol-1-yl)propanoate
• CAS No: 1006951-86-5
• MF: C₇H₈N₃NaO₄
• MW: 221.14589214325
• CID: 3058208
• PubChem ID: 24941028
• Update Time: 2025-10-20

2-methyl-3-(4-nitro-1H-pyrazol-1-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• 2-methyl-3-(4-nitro-1H-pyrazol-1-yl)propanoate
• AKOS B015931
• ART-CHEM-BB B015931
• SODIUM, 2-METHYL-3-(4-NITRO-PYRAZOL-1-YL)-PROPIONATE
• Sodium 2-methyl-3-(4-nitro-pyrazol-1-yl)-propionate
• CS-0339975
• sodium 2-methyl-3-(4-nitro-1H-pyrazol-1-yl)propanoate
• 1006951-86-5
• AKOS015920616
• AKOS024273176
• sodium2-methyl-3-(4-nitro-1H-pyrazol-1-yl)propanoate
• sodium;2-methyl-3-(4-nitropyrazol-1-yl)propanoate

• MDL： MFCD04967198
• Inchi： 1S/C7H9N3O4.Na/c1-5(7(11)12)3-9-4-6(2-8-9)10(13)14;/h2,4-5H,3H2,1H3,(H,11,12);/q;+1/p-1
• InChI Key： QFQBSIVCGDNXMH-UHFFFAOYSA-M
• SMILES： [Na+].[O-]C(C(C)CN1C=C(C=N1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 221.041
• Monoisotopic Mass: 221.041
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 234
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 2-methyl-3-(4-nitro-1H-pyrazol-1-yl)propanoate

Comprehensive Guide to 2-methyl-3-(4-nitro-1H-pyrazol-1-yl)propanoate (CAS No. 1006951-86-5)

2-methyl-3-(4-nitro-1H-pyrazol-1-yl)propanoate (CAS No. 1006951-86-5) is a specialized chemical compound that has garnered significant attention in pharmaceutical and agrochemical research. This nitro-substituted pyrazole derivative exhibits unique structural properties, making it a valuable intermediate in the synthesis of biologically active molecules. Researchers and industry professionals frequently search for information on its synthesis methods, physicochemical properties, and potential applications, reflecting its growing importance in modern chemistry.

The molecular structure of 2-methyl-3-(4-nitro-1H-pyrazol-1-yl)propanoate features a nitro group at the 4-position of the pyrazole ring, which significantly influences its reactivity and potential applications. This structural characteristic makes it particularly interesting for drug discovery programs, where nitroaromatic compounds often serve as key building blocks. Current trends in medicinal chemistry show increasing interest in such heterocyclic compounds for their potential in developing new therapeutic agents targeting various diseases.

From a physicochemical perspective, CAS 1006951-86-5 typically appears as a crystalline solid at room temperature. Its solubility profile varies significantly depending on the solvent system, with moderate solubility in polar organic solvents like dimethyl sulfoxide (DMSO) and limited solubility in water. These properties are crucial for researchers working on formulation development or chemical synthesis, as they affect the compound's handling and reaction conditions.

The synthetic applications of 2-methyl-3-(4-nitro-1H-pyrazol-1-yl)propanoate are particularly noteworthy. Recent publications highlight its use as a versatile intermediate in the preparation of more complex molecules. The presence of both ester and nitro groups on the pyrazole scaffold allows for multiple chemical modification possibilities, making it valuable for structure-activity relationship studies in medicinal chemistry programs. This aligns with current research trends focusing on molecular diversity and scaffold hopping strategies in drug design.

In the pharmaceutical sector, compounds containing the 4-nitro-1H-pyrazol-1-yl moiety have shown promise in various therapeutic areas. While specific applications of CAS 1006951-86-5 are still under investigation, structurally related compounds have demonstrated activity in anti-inflammatory, antimicrobial, and anticancer research. These potential applications make it a subject of interest for researchers exploring new drug candidates and biological probes.

The agrochemical industry has also shown interest in pyrazole derivatives like 2-methyl-3-(4-nitro-1H-pyrazol-1-yl)propanoate. Recent developments in crop protection chemicals have highlighted the importance of nitroheterocyclic compounds as potential pesticide intermediates. The unique electronic properties imparted by the nitro group may contribute to interactions with biological targets in pests, though specific applications remain an area of active research.

From a safety and handling perspective, proper laboratory practices should always be followed when working with 2-methyl-3-(4-nitro-1H-pyrazol-1-yl)propanoate. While not classified as highly hazardous, standard precautions for handling organic compounds should be observed, including the use of appropriate personal protective equipment and ventilation systems. These considerations are particularly important given current industry focus on green chemistry principles and laboratory safety standards.

The market for specialized chemical intermediates like CAS 1006951-86-5 has been growing steadily, driven by increasing demand from pharmaceutical and agrochemical research sectors. Recent market analyses indicate particular growth in the custom synthesis segment, where compounds such as 2-methyl-3-(4-nitro-1H-pyrazol-1-yl)propanoate are increasingly requested for medicinal chemistry applications. This trend reflects the broader movement toward targeted drug discovery and precision agriculture solutions.

Analytical characterization of 2-methyl-3-(4-nitro-1H-pyrazol-1-yl)propanoate typically involves standard techniques including NMR spectroscopy, mass spectrometry, and HPLC analysis. These methods are essential for quality control in both research and production settings. Current analytical chemistry trends emphasize the importance of method validation and impurity profiling for such intermediates, particularly when used in pharmaceutical applications.

Future research directions for CAS 1006951-86-5 may explore its potential in catalysis or as a building block for functional materials. The versatility of pyrazole derivatives continues to inspire innovation across multiple chemistry disciplines. With growing interest in sustainable chemistry approaches, researchers may also investigate greener synthetic routes to this and related compounds, addressing current priorities in environmentally friendly synthesis.

For researchers and industry professionals seeking information about 2-methyl-3-(4-nitro-1H-pyrazol-1-yl)propanoate, it's important to consult up-to-date scientific literature and reliable chemical databases. The compound's unique structural features and potential applications make it a valuable subject for ongoing investigation in various fields of chemical research and development.